Neo-fluvaleas
Description
Neo-fluvaleas is a compound listed in pharmacological contexts alongside acetaminophen-related drug combinations and derivatives . The term "Neo" often denotes a reformulated or structurally optimized version of an existing compound, though specific data on its synthesis or clinical applications are absent in the sources provided .
Properties
CAS No. |
79682-27-2 |
|---|---|
Molecular Formula |
C78H98Cl2IN9O13 |
Molecular Weight |
1567.5 g/mol |
IUPAC Name |
(4-amino-4-oxo-3,3-diphenylbutyl)-methyl-di(propan-2-yl)azanium;2-benzhydryloxy-N,N-dimethylethanamine;(3S)-6,7-dimethoxy-3-[(5R)-4-methoxy-6-methyl-7,8-dihydro-5H-[1,3]dioxolo[4,5-g]isoquinolin-5-yl]-3H-2-benzofuran-1-one;N-(4-hydroxyphenyl)acetamide;1,3,7-trimethylpurine-2,6-dione;iodide;dihydrochloride |
InChI |
InChI=1S/C23H32N2O.C22H23NO7.C17H21NO.C8H10N4O2.C8H9NO2.2ClH.HI/c1-18(2)25(5,19(3)4)17-16-23(22(24)26,20-12-8-6-9-13-20)21-14-10-7-11-15-21;1-23-8-7-11-9-14-20(29-10-28-14)21(27-4)15(11)17(23)18-12-5-6-13(25-2)19(26-3)16(12)22(24)30-18;1-18(2)13-14-19-17(15-9-5-3-6-10-15)16-11-7-4-8-12-16;1-10-4-9-6-5(10)7(13)12(3)8(14)11(6)2;1-6(10)9-7-2-4-8(11)5-3-7;;;/h6-15,18-19H,16-17H2,1-5H3,(H-,24,26);5-6,9,17-18H,7-8,10H2,1-4H3;3-12,17H,13-14H2,1-2H3;4H,1-3H3;2-5,11H,1H3,(H,9,10);3*1H/t;17-,18+;;;;;;/m.1....../s1 |
InChI Key |
CLTCQDDJTQKTCU-RVZXQBPESA-N |
SMILES |
CC(C)[N+](C)(CCC(C1=CC=CC=C1)(C2=CC=CC=C2)C(=O)N)C(C)C.CC(=O)NC1=CC=C(C=C1)O.CN1CCC2=CC3=C(C(=C2C1C4C5=C(C(=C(C=C5)OC)OC)C(=O)O4)OC)OCO3.CN1C=NC2=C1C(=O)N(C(=O)N2C)C.CN(C)CCOC(C1=CC=CC=C1)C2=CC=CC=C2.Cl.Cl.[I-] |
Isomeric SMILES |
CC(C)[N+](C)(CCC(C1=CC=CC=C1)(C2=CC=CC=C2)C(=O)N)C(C)C.CC(=O)NC1=CC=C(C=C1)O.CN1CCC2=CC3=C(C(=C2[C@@H]1[C@@H]4C5=C(C(=C(C=C5)OC)OC)C(=O)O4)OC)OCO3.CN1C=NC2=C1C(=O)N(C(=O)N2C)C.CN(C)CCOC(C1=CC=CC=C1)C2=CC=CC=C2.Cl.Cl.[I-] |
Canonical SMILES |
CC(C)[N+](C)(CCC(C1=CC=CC=C1)(C2=CC=CC=C2)C(=O)N)C(C)C.CC(=O)NC1=CC=C(C=C1)O.CN1CCC2=CC3=C(C(=C2C1C4C5=C(C(=C(C=C5)OC)OC)C(=O)O4)OC)OCO3.CN1C=NC2=C1C(=O)N(C(=O)N2C)C.CN(C)CCOC(C1=CC=CC=C1)C2=CC=CC=C2.Cl.Cl.[I-] |
Synonyms |
Neo-fluvaleas |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Structural Relationships: this compound is likely a derivative or combination drug involving acetaminophen, given its classification alongside other paracetamol-based compounds .
- Synthesis Context: Recent advances in compound synthesis (e.g., methods in ) suggest that this compound may leverage novel catalytic or optimization techniques, but direct links are unverified .
Research Findings and Limitations
- Clinical Data: No peer-reviewed studies or trial results for this compound are cited in the evidence, contrasting with established compounds like acetaminophen, which have extensive literature .
- Methodological Gaps : Guidelines in stress the need for detailed synthesis and activity data in chemical research, yet such details are absent for this compound .
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